Cas no 72470-44-1 (1H-Benzimidazole-4-carboxamide, 2-phenyl-)

72470-44-1 structure
Product name:1H-Benzimidazole-4-carboxamide, 2-phenyl-
1H-Benzimidazole-4-carboxamide, 2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-4-carboxamide, 2-phenyl-
- 2-phenyl-1H-benzimidazole-4-carboxamide
- OBBJGEVEIULNEO-UHFFFAOYSA-N
- SCHEMBL3585683
- BDBM27091
- SCHEMBL458836
- phenyl-containing benzimidazole carboxamide, 2b
- DTXSID30445425
- 2-phenylbenzimidazole-4-carboxamide
- CHEMBL81723
- 2-phenyl-1H-benzo[d]imidazole-4-carboxamide
- 72470-44-1
- 2-phenyl-1H-1,3-benzodiazole-4-carboxamide
-
- Inchi: InChI=1S/C14H11N3O/c15-13(18)10-7-4-8-11-12(10)17-14(16-11)9-5-2-1-3-6-9/h1-8H,(H2,15,18)(H,16,17)
- InChI Key: OBBJGEVEIULNEO-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=NC3=C(C=CC=C3N2)C(=O)N
Computed Properties
- Exact Mass: 237.09033
- Monoisotopic Mass: 237.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 71.77
1H-Benzimidazole-4-carboxamide, 2-phenyl- Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Ling Zhu,Chen Wang,Yanlian Yang,Zhaohui He RSC Adv., 2021,11, 35331-35341
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